N-methyl-N-(2-naphthyl)-3-furamide

• Molecular Formula: C16H13NO2
• Molecular Weight: 251.28 g/mol
• IUPAC Name: N-methyl-N-naphthalen-2-ylfuran-3-carboxamide
• InChI: InChI=1S/C16H13NO2/c1-17(16(18)14-8-9-19-11-14)15-7-6-12-4-2-3-5-13(12)10-15/h2-11H,1H3
• InChI Key: REYHBYFHXTUVES-UHFFFAOYSA-N
• SMILES: CN(C1=CC2=CC=CC=C2C=C1)C(=O)C3=COC=C3
• solubility: 29.1 [ug/mL]

Description

N-methyl-N-(2-naphthyl)-3-furamide, commonly known as fenamate, is a synthetic organic compound that belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs). It is used for its analgesic and anti-inflammatory properties in the treatment of various conditions such as arthritis, menstrual cramps, and migraine headaches. The chemical structure of fenamate is characterized by the presence of a furan ring and a naphthalene ring, which are connected by a carbonyl group.

Mechanism of Action

Fenamate exerts its pharmacological effects by inhibiting the activity of COX enzymes, which are responsible for the synthesis of prostaglandins from arachidonic acid. Prostaglandins are lipid mediators that play a key role in inflammation, pain, and fever. By blocking the production of prostaglandins, fenamate reduces inflammation, pain, and fever.
Biochemical and physiological effects:
Fenamate has been shown to modulate various biochemical and physiological processes in the body. It has been reported to inhibit platelet aggregation, reduce leukotriene synthesis, and suppress the production of reactive oxygen species (ROS). Fenamate has also been shown to affect the expression of various genes involved in inflammation, apoptosis, and cell cycle regulation.

Advantages and Limitations for Lab Experiments

Fenamate has several advantages as a research tool. It is readily available, relatively inexpensive, and exhibits a broad spectrum of pharmacological activities. However, fenamate also has some limitations. It is not very selective for COX enzymes, and can inhibit other enzymes such as lipoxygenase and phospholipase A2. It also has poor water solubility, which can limit its bioavailability and efficacy.

Future Directions

There are several potential areas of future research on fenamate. One area of interest is the development of more selective and potent COX inhibitors based on the fenamate scaffold. Another area of research is the investigation of the molecular mechanisms underlying the various pharmacological effects of fenamate. This could involve the use of advanced techniques such as proteomics, metabolomics, and transcriptomics. Finally, fenamate could be explored as a potential therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease, based on its antioxidant and anti-inflammatory properties.

Synthesis Methods

Fenamate can be synthesized by the reaction of 2-naphthol with methyl isocyanate in the presence of a base such as sodium hydroxide. The reaction proceeds via the formation of a carbamate intermediate, which is then converted to fenamate by the elimination of methanol.

Scientific Research Applications

Fenamate has been extensively studied for its pharmacological properties and therapeutic potential. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities, which are mediated through the inhibition of cyclooxygenase enzymes (COX-1 and COX-2) and the subsequent suppression of prostaglandin synthesis. Fenamate has also been reported to possess antioxidant, antitumor, and antimicrobial properties.